Cas no 2248338-74-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-5-methyl-1H-imidazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-5-methyl-1H-imidazole-4-carboxylate
• CAS No: 2248338-74-9
• MF: C₁₉H₁₂ClN₃O₄
• MW: 381.769283294678
• CID: 6589265
• PubChem ID: 165732038
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-5-methyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248338-74-9
• EN300-6521022
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-5-methyl-1H-imidazole-4-carboxylate

• Inchi： 1S/C19H12ClN3O4/c1-10-15(22-16(21-10)11-5-4-6-12(20)9-11)19(26)27-23-17(24)13-7-2-3-8-14(13)18(23)25/h2-9H,1H3,(H,21,22)
• InChI Key： WNLJFBGISGXUCB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C(C)N1

Computed Properties

• Exact Mass: 381.0516336g/mol
• Monoisotopic Mass: 381.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-5-methyl-1H-imidazole-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-5-methyl-1H-imidazole-4-carboxylate (CAS No. 2248338-74-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-5-methyl-1H-imidazole-4-carboxylate (CAS No. 2248338-74-9) is a highly specialized organic molecule with a unique structural framework. Its molecular architecture combines an isoindole-1,3-dione moiety with a chlorophenyl-substituted imidazole carboxylate, making it a subject of interest in pharmaceutical and materials science research. This compound's multifunctional groups enable potential applications in drug development, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 2248338-74-9 has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its imidazole core, which is a common pharmacophore in antifungal and anti-inflammatory agents. The presence of the 3-chlorophenyl group further enhances its bioactivity, as halogenated aromatic rings often improve binding affinity to biological targets. This aligns with current trends in structure-activity relationship (SAR) studies, where subtle modifications to such compounds can yield significant therapeutic benefits.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-5-methyl-1H-imidazole-4-carboxylate typically involves multi-step organic reactions, including condensation and esterification processes. Advanced techniques like HPLC purification and NMR characterization are critical to ensuring its purity, a topic frequently searched by synthetic chemists. Given the growing emphasis on green chemistry, alternative synthetic routes using catalytic methods or microwave-assisted reactions are also being explored to reduce environmental impact.

From a commercial perspective, CAS No. 2248338-74-9 is often sought after by suppliers specializing in high-value intermediates for drug discovery. Its patent landscape and regulatory status are common queries among industry professionals, reflecting the need for compliance with global chemical regulations. Additionally, its stability under various storage conditions and compatibility with solvent systems are frequently discussed in technical forums, underscoring its practical utility in lab settings.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-chlorophenyl)-5-methyl-1H-imidazole-4-carboxylate represents a compelling case study in modern chemical innovation. Its structural complexity and potential applications resonate with broader scientific themes such as personalized medicine and sustainable synthesis, making it a relevant subject for both academic and industrial research. As the field evolves, this compound may play a pivotal role in addressing unmet medical needs and advancing material science frontiers.